Cas no 2165653-47-2 (trans-4-(2-hydroxyphenyl)aminooxolan-3-ol)

• Product Name: trans-4-(2-hydroxyphenyl)aminooxolan-3-ol
• CAS No: 2165653-47-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6184175
• PubChem ID: 126846659
• Update Time: 2025-07-27

trans-4-(2-hydroxyphenyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(2-hydroxyphenyl)aminooxolan-3-ol
• AKOS040823326
• F6545-4918
• 2165653-47-2
• (3S,4R)-4-[(2-hydroxyphenyl)amino]oxolan-3-ol
• trans-4-[(2-hydroxyphenyl)amino]oxolan-3-ol

• Inchi： 1S/C10H13NO3/c12-9-4-2-1-3-7(9)11-8-5-14-6-10(8)13/h1-4,8,10-13H,5-6H2/t8-,10-/m1/s1
• InChI Key： OEOCGYANBDAODD-PSASIEDQSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC1C=CC=CC=1O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų

Additional information on trans-4-(2-hydroxyphenyl)aminooxolan-3-ol

Trans-4-(2-Hydroxyphenyl)Aminooxolan-3-Ol: A Comprehensive Overview

The compound trans-4-(2-hydroxyphenyl)aminooxolan-3-ol (CAS No. 2165653-47-2) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique structural properties and promising applications in drug development and catalytic processes.

Trans-4-(2-hydroxyphenyl)aminooxolan-3-ol belongs to the class of aminooxolans, which are cyclic compounds containing both amine and ether functionalities. The presence of the hydroxyl group (-OH) on the phenyl ring adds to its reactivity and versatility, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer.

The synthesis of trans-4-(2-hydroxyphenyl)aminooxolan-3-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various pathways, including oxidative coupling and enzymatic catalysis, to optimize the production of this compound. These advancements have not only improved yield but also reduced the environmental footprint of its manufacturing process.

In terms of applications, trans-4-(2-hydroxyphenyl)aminooxolan-3-ol has shown remarkable potential as a precursor for bioactive molecules. Its ability to undergo diverse transformations, such as Michael addition and click chemistry reactions, makes it an invaluable building block in medicinal chemistry. Recent findings suggest that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, further underscoring its importance in drug discovery.

The structural elucidation of trans-4-(2-hydroxyphenyl)aminooxolan-3-ol has been achieved through advanced spectroscopic techniques, including NMR and X-ray crystallography. These studies have provided insights into its conformational flexibility and stereochemical properties, which are critical for understanding its interactions with biological systems.

From an environmental perspective, the development of sustainable methods for synthesizing trans-4-(2-hydroxyphenyl)aminooxolan-3 ol is a priority for researchers worldwide. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being actively explored to ensure the eco-friendly production of this compound.

In conclusion, trans-4-(2-hydroxyphenyl)aminooxolan -3 ol (CAS No. 2165653 -47 - 2) stands out as a versatile and promising molecule with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial innovation.